Cas no 933730-09-7 (1,2,4triazolo1,5-apyrimidine-6-carboxylic acid)

• Product Name: 1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
• CAS No: 933730-09-7
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 4720423
• PubChem ID: 16788941
• Update Time: 2025-06-12

1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 1,2,4triazolo1,5-apyrimidine-6-carboxylic acid

• Inchi： 1S/C6H4N4O2/c11-5(12)4-1-7-6-8-3-9-10(6)2-4/h1-3H,(H,11,12)
• InChI Key： DNDMEGOVRGBLSK-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=NC=NN2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 80.4

Additional information on 1,2,4triazolo1,5-apyrimidine-6-carboxylic acid

1,2,4-Triazolo[1,5-a]pyrimidine-6-carboxylic Acid: A Comprehensive Overview of CAS No. 933730-09-7

1,2,4-Triazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 933730-09-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a triazolo-pyrimidine core and a carboxylic acid functional group. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid consists of a fused ring system with a triazole and pyrimidine moiety, linked by a six-membered ring. The presence of the carboxylic acid group imparts additional reactivity and functional versatility to the molecule. This combination of structural elements provides a robust platform for chemical modifications and derivatization, enabling researchers to explore a wide range of biological activities and pharmacological properties.

In recent years, significant advancements have been made in understanding the biological activities of 1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound can effectively inhibit the activity of specific kinases involved in cancer cell proliferation and survival pathways. These findings have opened new avenues for the development of targeted therapies for various types of cancer.

Beyond its anti-cancer potential, 1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid has also shown promise in the treatment of inflammatory diseases. In vitro studies have revealed that this compound can modulate the expression of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and tissue damage. This property makes it a valuable candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of 1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid has been extensively studied and optimized to ensure high yields and purity. Various synthetic routes have been reported in the literature, including multistep processes involving condensation reactions and cyclizations. One common approach involves the reaction of 6-amino-1H-pyrimidin-4-one with an appropriate nitrile or amide to form the desired triazolopyrimidine derivative. These synthetic methods provide chemists with flexible options to tailor the compound's properties for specific applications.

The pharmacokinetic properties of 1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. Additionally, it has been found to have low toxicity in preclinical models, making it a promising lead compound for further drug development.

In conclusion, 1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 933730-09-7) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.